N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide

• IUPAC Name: N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H19NOS/c1-14(11-6-3-2-4-7-11)13(15)10-12-8-5-9-16-12/h5,8-9,11H,2-4,6-7,10H2,1H3
• InChI Key: ATWWSCWIRXJLIZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)CC2=CC=CS2
• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol

Description

N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide, also known as CX614, is a potent ampakine drug that has been extensively studied for its potential therapeutic applications. Ampakines are a class of compounds that modulate the activity of AMPA receptors in the brain, which are involved in the regulation of synaptic plasticity and memory formation. CX614 has been shown to enhance cognitive function in animal models and has been investigated as a potential treatment for a variety of neurological disorders.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide involves the modulation of AMPA receptors in the brain. AMPA receptors are involved in the regulation of synaptic plasticity, which is the ability of synapses to change their strength in response to activity. N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide enhances the activity of AMPA receptors, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide has been shown to have a number of biochemical and physiological effects in animal models. It increases the release of neurotransmitters such as glutamate and acetylcholine, which are involved in memory formation and cognitive function. It also increases the expression of certain proteins that are important for synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide is its ability to enhance cognitive function and memory formation in animal models. This makes it a useful tool for studying the mechanisms underlying these processes. However, one limitation of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide is its relatively short half-life, which can make it difficult to administer in experiments.

Future Directions

There are a number of future directions for research on N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a cognitive enhancer in healthy individuals. Further research is needed to fully understand the mechanisms underlying the effects of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide involves the reaction of cyclohexylmethylamine with thiophene-2-carboxylic acid, followed by the addition of methyl chloroacetate and subsequent cyclization to form the final product. The synthesis has been optimized to yield high purity and high yield of N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide.

Scientific Research Applications

N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide has been extensively studied in animal models for its potential therapeutic applications. It has been shown to enhance cognitive function and memory formation in various behavioral tests. N-cyclohexyl-N-methyl-2-thiophen-2-ylacetamide has also been investigated as a potential treatment for a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.